Cas no 1261969-90-7 (3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid
• CAS No: 1261969-90-7
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• MDL: MFCD18323205
• CID: 5148729
• Update Time: 2026-03-03

3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid
• 3-[4-(Tert-butylsulfamoyl)phenyl]-5-hydroxybenzoic acid

• MDL： MFCD18323205
• Inchi： 1S/C17H19NO5S/c1-17(2,3)18-24(22,23)15-6-4-11(5-7-15)12-8-13(16(20)21)10-14(19)9-12/h4-10,18-19H,1-3H3,(H,20,21)
• InChI Key： KMEQFKFVXAIWLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: 2.7
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid

Comprehensive Overview of 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid (CAS No. 1261969-90-7)

3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid (CAS No. 1261969-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name 3-TBSA-5-HBA, features a t-butylsulfamoyl group attached to a phenyl ring, which is further linked to a hydroxybenzoic acid moiety. Its molecular formula is C₁₇H₁₉NO₅S, and it exhibits a molecular weight of 349.40 g/mol. The presence of both sulfonamide and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfonamide derivatives like 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. For instance, sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a candidate for further pharmacological studies. Additionally, its hydroxybenzoic acid component is associated with antioxidant activity, which aligns with the growing trend of developing natural product-inspired drugs.

The synthesis of 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid typically involves multi-step organic reactions, including sulfonylation and esterification, followed by hydrolysis. Its purity and stability are critical for research applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize the compound. Given its structural complexity, researchers often explore green chemistry approaches to optimize its synthesis, reducing environmental impact—a topic of high relevance in modern chemical industries.

From a commercial perspective, CAS No. 1261969-90-7 is primarily supplied by specialty chemical manufacturers catering to academic and industrial laboratories. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. As the pharmaceutical industry continues to prioritize small molecule drug development, compounds like 3-TBSA-5-HBA are expected to remain in demand. Furthermore, its potential role in catalysis and polymer chemistry adds to its versatility, making it a subject of ongoing research.

For researchers seeking detailed information on 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid, common queries include its solubility profile, storage conditions, and compatibility with other reagents. These practical considerations are essential for experimental success. Additionally, the compound's spectral data and safety guidelines are frequently searched topics, reflecting the need for comprehensive documentation in scientific databases. As the field of medicinal chemistry evolves, this compound may find new applications in targeted drug delivery or bioconjugation strategies.

In summary, 3-(4-t-Butylsulfamoylphenyl)-5-hydroxybenzoic acid (CAS No. 1261969-90-7) represents a promising chemical entity with broad applicability in research and development. Its dual functional groups, combined with the rising interest in sulfonamide-based therapeutics, position it as a valuable tool for scientists. Future studies may uncover additional uses, particularly in emerging fields such as nanotechnology and biomaterials, further solidifying its importance in the scientific community.